Cas no 895132-32-8 (tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate
• CAS No: 895132-32-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5746211
• PubChem ID: 57425745
• Update Time: 2025-10-21

tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID601136412
• tert-butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate
• AKOS027393134
• tert-butyl4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate
• tert-butyl 4-aminomethyl-4-cyclopropylmethylpiperidine-1-carboxylate
• KS-8680
• SCHEMBL1820480
• 895132-32-8
• 1,1-Dimethylethyl 4-(aminomethyl)-4-(cyclopropylmethyl)-1-piperidinecarboxylate
• YNXGZJPXRSVBMA-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-(cyclopropylmethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate

• MDL： MFCD24467384
• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-8-6-15(11-16,7-9-17)10-12-4-5-12/h12H,4-11,16H2,1-3H3
• InChI Key： YNXGZJPXRSVBMA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)(CC1)CC1CC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 359.7±15.0 °C(Predicted)
• pka: 10.13±0.29(Predicted)

Additional information on tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate

tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate, identified by the CAS number 895132-32-8, stands as a significant molecule with diverse applications. This compound is a derivative of piperidine, a six-membered cyclic amine, and its structure incorporates a tert-butyl group, an amino methyl group, and a cyclopropyl methyl group. The combination of these functional groups imparts unique chemical properties, making it a valuable compound in various research and industrial contexts.

The synthesis of tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate involves advanced organic synthesis techniques. Researchers have explored various methods to optimize its production, including multi-component reactions and catalytic processes. Recent studies have highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and yield. These advancements underscore the compound's importance in both academic and industrial settings.

The structural complexity of this compound provides a platform for exploring its potential in drug discovery. The piperidine ring is known for its versatility in binding to biological targets, and the presence of amino and cyclopropyl groups further enhances its pharmacological potential. Recent research has focused on evaluating its activity against various enzymes and receptors, with promising results indicating its potential as a lead compound in therapeutic development.

In addition to its pharmacological applications, tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate has found utility in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a candidate for use in catalysis and coordination chemistry. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, highlighting its role in green chemistry initiatives.

The compound's stability and reactivity make it an ideal candidate for use as an intermediate in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, has been extensively studied. Researchers have reported novel synthetic routes that leverage these properties to construct complex molecules with high precision.

The environmental impact of synthesizing and using tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate has also come under scrutiny. Recent studies have focused on developing sustainable methods to minimize waste and energy consumption during production. These efforts align with global trends toward greener chemical practices.

In conclusion, tert-Butyl 4-(aminomethyl)-4-(cyclopropylmethyl)piperidine-1-carboxylate, CAS number 895132-32-8, is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and reactivity continue to drive innovative research, positioning it as a key molecule in contemporary chemical research.